Cas no 87118-64-7 (Pentanedioic acid, 3-hydroxy-, monomethyl ester, (S)-)

• Product Name: Pentanedioic acid, 3-hydroxy-, monomethyl ester, (S)-
• CAS No: 87118-64-7
• MF: C₆H₉O₅
• MW: 161.132662534714
• CID: 659218
• PubChem ID: 57354973
• Update Time: 2025-04-19

Pentanedioic acid, 3-hydroxy-, monomethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 3-hydroxy-, monomethyl ester, (S)-
• (S)-3-Hydroxyglutaricacidmonomethylester
• DTXSID20722813
• 87118-64-7
• (3S)-3-Hydroxy-5-methoxy-5-oxopentanoate

• Inchi： 1S/C6H10O5/c1-11-6(10)3-4(7)2-5(8)9/h4,7H,2-3H2,1H3,(H,8,9)/p-1/t4-/m0/s1
• InChI Key： JSEKXOGFRKPXOJ-BYPYZUCNSA-M
• SMILES： O[C@@H](CC(=O)[O-])CC(=O)OC

Computed Properties

• Exact Mass: 161.04499838g/mol
• Monoisotopic Mass: 161.04499838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 86.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives